Cas no 1958101-74-0 (3-Iodo-2-(oxetan-3-yloxy)-pyridine)

• Product Name: 3-Iodo-2-(oxetan-3-yloxy)-pyridine
• CAS No: 1958101-74-0
• MF: C₈H₈INO₂
• MW: 277.059094429016
• MDL: MFCD31716595
• CID: 4783261
• Update Time: 2025-06-08

3-Iodo-2-(oxetan-3-yloxy)-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-(oxetan-3-yloxy)-pyridine
• IC=1C(=NC=CC=1)OC1COC1

• MDL： MFCD31716595
• Inchi： 1S/C8H8INO2/c9-7-2-1-3-10-8(7)12-6-4-11-5-6/h1-3,6H,4-5H2
• InChI Key： RWCTVHXHDUTCLD-UHFFFAOYSA-N
• SMILES： IC1=CC=CN=C1OC1COC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• XLogP3: 1.5
• Topological Polar Surface Area: 31.4

Additional information on 3-Iodo-2-(oxetan-3-yloxy)-pyridine

Introduction to 3-Iodo-2-(oxetan-3-yloxy)-pyridine (CAS No. 1958101-74-0)

3-Iodo-2-(oxetan-3-yloxy)-pyridine, identified by the chemical compound code CAS No. 1958101-74-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of heterocyclic derivatives featuring an iodine substituent and an oxetane ring, which makes it a versatile intermediate in synthetic chemistry. The unique structural attributes of 3-Iodo-2-(oxetan-3-yloxy)-pyridine contribute to its utility in the development of novel therapeutic agents and agrochemicals, underscoring its importance in modern chemical biology.

The molecular structure of 3-Iodo-2-(oxetan-3-yloxy)-pyridine consists of a pyridine core substituted with an iodine atom at the 3-position and an oxetane ring linked via an oxygen atom at the 2-position. This configuration provides multiple reactive sites, enabling diverse chemical modifications that are essential for drug discovery and material science applications. The presence of the iodine atom, in particular, makes this compound a valuable precursor for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. 3-Iodo-2-(oxetan-3-yloxy)-pyridine has emerged as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The oxetane ring introduces conformational constraints that can enhance binding affinity to protein targets, while the iodine substituent facilitates further functionalization through transition-metal-catalyzed reactions. These properties have made 3-Iodo-2-(oxetan-3-yloxy)-pyridine a subject of extensive investigation in medicinal chemistry.

One of the most compelling applications of 3-Iodo-2-(oxetan-3-yloxy)-pyridine is in the development of next-generation antiviral agents. The pyridine moiety is a common pharmacophore in antiviral drugs due to its ability to interact with viral enzymes and proteins. Researchers have leveraged the reactivity of 3-Iodo-2-(oxetan-3-yloxy)-pyridine to design molecules that disrupt viral replication cycles by inhibiting key enzymes such as proteases and polymerases. Preliminary studies have shown promising results in vitro, indicating that derivatives of this compound may offer potent antiviral activity against emerging pathogens.

The oxetane ring in 3-Iodo-2-(oxetan-3-yloxy)-pyridine also plays a crucial role in modulating pharmacokinetic properties. Oxetane derivatives are known for their improved solubility and bioavailability, which are critical factors for drug efficacy. By incorporating this structural motif, chemists can enhance the pharmacological profile of candidate drugs, making them more suitable for clinical use. This has led to increased interest in 3-Iodo-2-(oxetan-3-yloxy)-pyridine as a building block for drug discovery programs targeting various diseases.

Advances in computational chemistry have further accelerated the use of 3-Iodo-2-(oxetan-3-yloxy)-pyridine in rational drug design. Molecular modeling studies have revealed that this compound can be tailored to interact with specific residues in target proteins, allowing for precise tuning of binding affinity and selectivity. These insights have guided the synthesis of novel analogs with enhanced therapeutic potential. Additionally, high-throughput screening (HTS) technologies have been employed to rapidly identify derivatives of 3-Iodo-2-(oxetan-3-yloxy)-pyridine with desirable biological activities.

The versatility of 3-Iodo-2-(oxetan-3-yloxy)-pyridine extends beyond pharmaceutical applications into the realm of materials science. The compound has been explored as a precursor for functional polymers and liquid crystals due to its ability to undergo controlled polymerization reactions. These materials exhibit unique optical and electronic properties that make them suitable for advanced technological applications, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

In conclusion, 3-Iodo-2-(oxetan-3-yloxy)-pyridine (CAS No. 1958101-74-0) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its structural features enable diverse synthetic transformations, making it an indispensable tool in drug discovery and material science. As research continues to uncover new applications for this molecule, its significance is expected to grow further, driving innovation in both academic and industrial settings.